Cas no 2228418-70-8 (3-(piperidin-4-yloxy)-4-(trifluoromethyl)pyridine)

• Product Name: 3-(piperidin-4-yloxy)-4-(trifluoromethyl)pyridine
• CAS No: 2228418-70-8
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• CID: 6264700
• PubChem ID: 165687446
• Update Time: 2025-05-23

3-(piperidin-4-yloxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-4-yloxy)-4-(trifluoromethyl)pyridine
• 2228418-70-8
• EN300-1943496

• Inchi： 1S/C11H13F3N2O/c12-11(13,14)9-3-6-16-7-10(9)17-8-1-4-15-5-2-8/h3,6-8,15H,1-2,4-5H2
• InChI Key： MXXICWMZBZILNE-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1OC1CCNCC1)(F)F

Computed Properties

• Exact Mass: 246.09799753g/mol
• Monoisotopic Mass: 246.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-(piperidin-4-yloxy)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(piperidin-4-yloxy)-4-(trifluoromethyl)pyridine (CAS No. 2228418-70-8)

3-(piperidin-4-yloxy)-4-(trifluoromethyl)pyridine (CAS No. 2228418-70-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine ring linked to a pyridine core via an ether bond and a trifluoromethyl substituent, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor interactions.

The compound's trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical factors in modern drug design. This property aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly sought after for their improved pharmacokinetic profiles. Recent studies highlight its relevance in targeting central nervous system (CNS) disorders, a hot topic in neuroscience research, as the piperidine moiety is known to penetrate the blood-brain barrier effectively.

From a synthetic chemistry perspective, 3-(piperidin-4-yloxy)-4-(trifluoromethyl)pyridine serves as a key building block for small molecule inhibitors and ligand development. Its applications extend to catalysis research, where its electron-withdrawing trifluoromethyl group can influence reaction pathways. Industry professionals frequently search for CAS No. 2228418-70-8 suppliers or synthetic protocols, reflecting its commercial demand in high-value chemical production.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in solvent-free synthesis and catalytic methods for its production resonate with the global push toward sustainable manufacturing. Analytical challenges, such as HPLC purification of this polar compound, remain a frequent discussion point in chromatography forums.

In material science, the pyridine-piperidine hybrid structure shows promise for designing functional polymers and coordination complexes. Its thermal stability and electronic properties make it suitable for organic electronics applications, a rapidly growing field. Patent analyses reveal increasing IP activity around derivatives of CAS No. 2228418-70-8, particularly for photovoltaic materials and OLED components.

Quality control aspects of 3-(piperidin-4-yloxy)-4-(trifluoromethyl)pyridine are equally crucial. Analytical techniques like LC-MS characterization and NMR purity assessment dominate technical inquiries about this compound. The pharmaceutical industry's stringent requirements drive searches for GMP-grade CAS 2228418-70-8 and regulatory compliance data.

Emerging research explores the compound's potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This connection to next-generation therapeutics positions 2228418-70-8 as a compound of future significance, with growing literature on its structure-activity relationships (SAR).

The commercial landscape for this chemical reveals dynamic pricing trends, with procurement specialists frequently comparing bulk pricing for 3-(piperidin-4-yloxy)-4-(trifluoromethyl)pyridine across global suppliers. Safety data sheets (SDS) and handling precautions remain essential reference points for laboratory personnel working with this intermediate.

Academic interest continues to rise, evidenced by increasing citations of CAS 2228418-70-8 in peer-reviewed journals. Cross-disciplinary applications are being explored, from metal-organic frameworks (MOFs) to fluorescent probes, demonstrating the compound's adaptability across scientific domains.